Cas no 392238-41-4 (N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide)

• Product Name: N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• CAS No: 392238-41-4
• Molecular Formula: C₁₂H₁₆N₂OS
• Molecular Weight: 236.333241462708
• CID: 6135751
• PubChem ID: 3566085

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide Properties

Names and Identifiers

• N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-(4,5,6,7-tetrahydro-6-methyl-2-benzothiazolyl)-
• F0317-0107
• HMS2279J14
• AB00448921-04
• MLS000568874
• AKOS001282121
• N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)cyclopropanecarboxamide
• 392238-41-4
• SMR000154850
• Z56879934
• Oprea1_494074
• CHEMBL1601158

• InChIKey： FSKSWBHISHRICV-UHFFFAOYSA-N
• Inchi： 1S/C12H16N2OS/c1-7-2-5-9-10(6-7)16-12(13-9)14-11(15)8-3-4-8/h7-8H,2-6H2,1H3,(H,13,14,15)
• SMILES： C1(C(NC2=NC3CCC(C)CC=3S2)=O)CC1

Computed Properties

• Exact Mass: 236.09833431g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 236.09833431g/mol
• Heavy Atom Count: 16
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• pka: 9.81±0.40(Predicted)
• Density: 1.303±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides